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Compound of Interest

Compound Name: Ethylene glycol-d4

Cat. No.: B119926

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Ethylene Glycol-d4, a
deuterated analog of ethylene glycol. This document outlines its chemical properties,
applications, and detailed experimental protocols for its use in quantitative analysis.

Core Chemical Data

Ethylene glycol-d4 is a stable, isotopically labeled form of ethylene glycol, widely utilized in
scientific research, particularly in analytical and metabolic studies. Its physical and chemical
properties are summarized below.
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Property Value References
CAS Number 2219-51-4 [1112]
Molecular Formula C2H2D402 [3]

Molecular Weight 66.09 g/mol [3]
Appearance Clear, colorless liquid [3]

Boiling Point 196-198 °C [3]

Melting Point -13°C [3]

Density 1.184 g/mL at 25 °C [3]

1,1,2,2-Tetradeuterioethane-
Synonyms ) [3]
1,2-diol, Ethylene-d4 Glycol

Applications in Research and Drug Development

Ethylene glycol-d4 serves as a crucial tool in various scientific disciplines due to its unique
properties as a stable isotope-labeled compound.

« Internal Standard: Its most common application is as an internal standard in quantitative
analytical methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS). The known concentration of ethylene glycol-
d4 allows for accurate quantification of its non-deuterated counterpart in complex biological
matrices like serum and urine.[1][3]

e Tracer in Metabolic Studies: In drug development and toxicology research, it is used as a
tracer to investigate the metabolic fate of ethylene glycol.[4] By tracking the deuterated
metabolites, researchers can gain insights into the absorption, distribution, metabolism, and
excretion (ADME) of the parent compound.

 NMR Solvent: As a deuterated solvent, it finds application in Nuclear Magnetic Resonance
(NMR) spectroscopy for specific research purposes.[5]

Metabolic Pathway of Ethylene Glycol
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The metabolism of ethylene glycol is a critical aspect of its toxicology. The parent compound
itself has relatively low toxicity, but its metabolites are responsible for the associated adverse
health effects, primarily metabolic acidosis and renal injury.[6][7] The metabolic pathway, which
predominantly occurs in the liver, is initiated by the enzyme alcohol dehydrogenase.[4][7]
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Sample Preparation

Biological Sample
(e.g., Serum, Blood)

Add Internal Standard
(Ethylene Glycol-d4)

Derivatization
(e.g., Benzoyl Chloride, MTBSTFA)

Extraction
(e.g., LLE, SPE)

Instrumental Analysis

Chromatographic Separation
(GC or LC)

Mass Spectrometric Detection
(MS or MS/MS)

Data Prgcessing

Quantification
(Analyte/IS Ratio)

Final Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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